Cas no 2172071-38-2 (1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol
• CAS No: 2172071-38-2
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 6027202
• PubChem ID: 165588393
• Update Time: 2025-07-16

1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol
• EN300-1647634
• 2172071-38-2
• 1-[1-(hydroxymethyl)cycloheptyl]-4-methylcyclohexan-1-ol

• Inchi： 1S/C15H28O2/c1-13-6-10-15(17,11-7-13)14(12-16)8-4-2-3-5-9-14/h13,16-17H,2-12H2,1H3
• InChI Key： YMSLWEMSQKSMIH-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(CO)CCCCCC1

Computed Properties

• Exact Mass: 240.208930132g/mol
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol

Introduction to 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol (CAS No. 2172071-38-2)

1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol, with the CAS number 2172071-38-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cycloheptyl and a cyclohexyl ring, both of which are functionalized with specific substituents. The presence of a hydroxymethyl group and a methyl group adds to its chemical diversity and potential biological activity.

The molecular formula of 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol is C₁₅H₂₆O₂, and its molecular weight is approximately 242.36 g/mol. The compound's structure consists of two cycloalkane rings, each with distinct functional groups that contribute to its overall reactivity and stability. The cycloheptyl ring is substituted with a hydroxymethyl group, while the cyclohexyl ring bears a methyl group at the 4-position.

In recent years, the study of complex organic compounds like 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol has been driven by their potential applications in drug discovery and development. Researchers have focused on understanding the pharmacological properties of such compounds, particularly their ability to interact with specific biological targets. For instance, studies have shown that compounds with similar structural motifs can exhibit anti-inflammatory, anti-cancer, and neuroprotective activities.

The synthesis of 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol typically involves multi-step organic reactions, including ring-forming reactions, functional group transformations, and selective substitutions. Advanced synthetic methods, such as transition-metal catalysis and organocatalysis, have been employed to achieve high yields and stereoselectivity in the preparation of this compound. These synthetic strategies not only enhance the efficiency of the synthesis but also ensure the purity and quality of the final product.

The biological activity of 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol has been evaluated in various in vitro and in vivo models. In cell-based assays, this compound has demonstrated potent inhibitory effects on inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have indicated that it can modulate key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways.

Clinical trials are currently underway to further investigate the therapeutic potential of 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol. These trials aim to assess its safety, efficacy, and pharmacokinetic properties in human subjects. Early results from phase I trials have shown promising outcomes, with the compound exhibiting good tolerability and favorable pharmacokinetic profiles.

Beyond its potential therapeutic applications, 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing protein-ligand interactions and understanding the molecular mechanisms underlying various biological processes. For example, it has been used as a probe to study G protein-coupled receptors (GPCRs) and other membrane proteins.

In conclusion, 1-1-(hydroxymethyl)cycloheptyl-4-methylcyclohexan-1-ol (CAS No. 2172071-38-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, potentially leading to novel therapeutic strategies for various diseases.